Cas no 313511-16-9 (4-(4,4-dimethylcyclohexyl)phenol)

• Product Name: 4-(4,4-dimethylcyclohexyl)phenol
• CAS No: 313511-16-9
• Molecular Formula: C₁₄H₂₀O
• Molecular Weight: 204.308
• MDL: MFCD18452029
• CID: 1446864
• PubChem ID: 22737361

4-(4,4-dimethylcyclohexyl)phenol Properties

Names and Identifiers

• 4-(4,4-dimethylcyclohexyl)phenol
• 4-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)-benzonitrile
• CHEMBL146858
• AK-47851
• 4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-trifluoromethyl-benzonitrile
• N-3-trifluoromethyl-4-cyanophenyl-5,5-dimethyl hydantoin
• 4-(4,4-dimethyl-2,5-dioxo-imidazolidin-1-yl)-2-trifluoromethylbenzonitrile
• 4-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)-2-trifluoromethylbenzonitrile
• SureCN629858
• 4-(4,4-dimethylcyclohexyl)-phenol
• CHEBI:349160
• 4-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl) benzonitrile
• CHEB
• 313511-16-9
• MFCD18452029
• DA-07035
• RLOXWMQXHTZWJS-UHFFFAOYSA-N
• AKOS015969440
• SCHEMBL3148250

• MDL： MFCD18452029
• InChIKey： RLOXWMQXHTZWJS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20O/c1-14(2)9-7-12(8-10-14)11-3-5-13(15)6-4-11/h3-6,12,15H,7-10H2,1-2H3
• SMILES： CC1(CCC(CC1)C2=CC=C(C=C2)O)C

Computed Properties

• Exact Mass: 204.1515
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.151415257g/mol
• Heavy Atom Count: 15
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols